1-(4-chlorophenyl)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)methanesulfonamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]methanesulfonamide
• InChI: InChI=1S/C21H19ClN2O4S/c22-18-6-3-15(4-7-18)14-29(26,27)23-19-8-5-16-9-10-24(13-17(16)12-19)21(25)20-2-1-11-28-20/h1-8,11-12,23H,9-10,13-14H2
• InChI Key: BDGHFXHKXVWYFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=CC(=C2)NS(=O)(=O)CC3=CC=C(C=C3)Cl)C(=O)C4=CC=CO4
• Molecular Formula: C21H19ClN2O4S
• Molecular Weight: 430.9 g/mol

Description

1-(4-chlorophenyl)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)methanesulfonamide is a useful research compound. Its molecular formula is C21H19ClN2O4S and its molecular weight is 430.9. The purity is usually 95%.
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Scientific Research Applications

Methane Generation from CO2 :A study by Nganga et al. (2021) focuses on the development of homogeneous catalysts for the electrochemical reduction of carbon dioxide to valuable products like methane, using a series of rhenium tricarbonyl complexes. These complexes, including variations with asymmetric diimine ligands, showcase the potential of molecular structures in converting CO2 to methane, thereby contributing to the research on sustainable energy sources and carbon capture technologies Nganga et al., 2021.

Chemical Structure and Reactions :Research on the formation and reaction of N-acyl- and N-methanesulfonyl-1,2,3,4-tetrahydro-7-methoxyisoquinolin-6-ols by Hoshino et al. (2001) provides insights into the quantitative production of o-quinol acetates through oxidation. This study not only explores the synthesis pathways but also delves into the mechanistic aspects of chemical reactions, offering a foundation for further exploration in organic synthesis and reaction mechanisms Hoshino et al., 2001.

Renal Vasodilation Activity :Anan et al. (1996) investigated the structure-activity relationship of 4-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydroisoquinoline derivatives, identifying compounds with potent DA1 agonistic activities. This research contributes to the understanding of molecular interactions and activity, which could inform the development of therapeutic agents targeting renal functions Anan et al., 1996.